Cas no 2094287-12-2 (N-[[2-(3-Methyl-1H-pyrazol-1-yl)phenyl]methyl]-2-propenamide)

• Product Name: N-[[2-(3-Methyl-1H-pyrazol-1-yl)phenyl]methyl]-2-propenamide
• CAS No: 2094287-12-2
• MF: C₁₄H₁₅N₃O
• MW: 241.288402795792
• CID: 5408312
• Update Time: 2025-07-20

N-[[2-(3-Methyl-1H-pyrazol-1-yl)phenyl]methyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[[2-(3-Methyl-1H-pyrazol-1-yl)phenyl]methyl]-2-propenamide

• Inchi： 1S/C14H15N3O/c1-3-14(18)15-10-12-6-4-5-7-13(12)17-9-8-11(2)16-17/h3-9H,1,10H2,2H3,(H,15,18)
• InChI Key： BMFTZAHANYEASR-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1N1C=CC(C)=N1)(=O)C=C

Experimental Properties

• Density: 1.11±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 474.1±45.0 °C(Predicted)
• pka: 14.10±0.46(Predicted)

Additional information on N-[[2-(3-Methyl-1H-pyrazol-1-yl)phenyl]methyl]-2-propenamide

Comprehensive Overview of N-[[2-(3-Methyl-1H-pyrazol-1-yl)phenyl]methyl]-2-propenamide (CAS No. 2094287-12-2)

N-[[2-(3-Methyl-1H-pyrazol-1-yl)phenyl]methyl]-2-propenamide, with the CAS number 2094287-12-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a 3-methyl-1H-pyrazole moiety with a phenylmethyl group and an acrylamide functional group. Such structural characteristics make it a promising candidate for applications in drug discovery, particularly in the development of kinase inhibitors and targeted therapies.

The growing interest in N-[[2-(3-Methyl-1H-pyrazol-1-yl)phenyl]methyl]-2-propenamide is driven by its potential role in modulating cellular signaling pathways. Researchers are increasingly exploring its interactions with proteins and enzymes, which could lead to breakthroughs in treating conditions like inflammation and metabolic disorders. The compound's CAS 2094287-12-2 is frequently searched in academic databases, reflecting its relevance in contemporary studies.

One of the key advantages of this compound lies in its synthetic versatility. The presence of the propenamide group allows for further chemical modifications, enabling researchers to tailor its properties for specific applications. This adaptability is particularly valuable in medicinal chemistry, where slight structural changes can significantly alter a compound's bioactivity and pharmacokinetics.

In recent years, the demand for small-molecule inhibitors has surged, and N-[[2-(3-Methyl-1H-pyrazol-1-yl)phenyl]methyl]-2-propenamide has emerged as a compound of interest in this field. Its potential to selectively bind to target proteins makes it a valuable tool for studying disease mechanisms. Moreover, its moderate lipophilicity and molecular weight align well with the criteria for drug-like compounds, as defined by Lipinski's rule of five.

The compound's stability under physiological conditions is another area of active investigation. Preliminary studies suggest that it exhibits favorable metabolic stability, which is crucial for its potential use in therapeutic applications. Researchers are also examining its solubility profile to optimize formulations for preclinical studies.

From a commercial perspective, CAS 2094287-12-2 is increasingly listed in chemical catalogs, catering to the needs of pharmaceutical and biotechnology companies. Its availability as a research-grade chemical has facilitated its adoption in high-throughput screening assays, where it is tested against various biological targets.

The scientific community has also shown interest in the structure-activity relationship (SAR) of N-[[2-(3-Methyl-1H-pyrazol-1-yl)phenyl]methyl]-2-propenamide. By systematically modifying its functional groups, researchers aim to identify derivatives with enhanced potency and selectivity. Such efforts are crucial for advancing the compound's potential from bench to bedside.

In summary, N-[[2-(3-Methyl-1H-pyrazol-1-yl)phenyl]methyl]-2-propenamide (CAS 2094287-12-2) represents a compelling area of research in modern chemistry and pharmacology. Its unique structural features, combined with its promising biological activity, position it as a compound worthy of further exploration. As studies continue to uncover its full potential, this molecule may play a pivotal role in the development of next-generation therapeutics.